1-Isocyano-4-methoxy-2-nitrobenzene

• IUPAC Name: 1-isocyano-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C8H6N2O3/c1-9-7-4-3-6(13-2)5-8(7)10(11)12/h3-5H,2H3
• InChI Key: USPQZZHWDJDWNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)[N+]#[C-])[N+](=O)[O-]
• Molecular Formula: C8H6N2O3
• Molecular Weight: 178.14 g/mol

Description

1-Isocyano-4-methoxy-2-nitrobenzene is a useful research compound. Its molecular formula is C8H6N2O3 and its molecular weight is 178.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Isocyano-4-methoxy-2-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Isocyano-4-methoxy-2-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Atmospheric Reactivity and Potential Applications as Biomass Burning Emission Tracers : Methoxyphenols like guaiacol (2-methoxyphenol) are produced from wood lignin's pyrolysis. The study by Lauraguais et al. (2014) investigates the atmospheric reactivity of guaiacol with hydroxyl radicals. It identifies nitroguaiacols as gaseous oxidation products, suggesting their use as biomass burning emission gas tracers and discussing their atmospheric implications (Lauraguais et al., 2014).

• Chemical Reactions and Structural Analysis : Jones et al. (1977) discuss the unconventional reaction of diazomethane with 1,3,6-trihydroxy-2-methyl-4-nitrobenzene and detail the crystal structure of a resulting compound. This could provide insights into the potential reactions and structural considerations relevant to 1-Isocyano-4-methoxy-2-nitrobenzene (Jones et al., 1977).

• Synthesis and Yield Optimization : Jian's (2000) study presents a new method to synthesize 4-methoxyphenol, detailing reaction conditions and factors affecting yields. This research might offer valuable insights for synthesizing related compounds like 1-Isocyano-4-methoxy-2-nitrobenzene (Jian, 2000).

• Molecular Structure Analysis : Research by Fun et al. (1997) on the structures of various methoxybenzenes, including 1,2-dimethoxy-4-nitrobenzene, could provide relevant data for understanding the molecular structure and properties of 1-Isocyano-4-methoxy-2-nitrobenzene (Fun et al., 1997).

• Catalytic Synthesis and Reaction Mechanisms : Manov-Yuvenskii et al. (1980) explore the catalytic synthesis of isocyanates by carbonylation of nitro compounds, which could be directly relevant to the synthesis and applications of 1-Isocyano-4-methoxy-2-nitrobenzene (Manov-Yuvenskii et al., 1980).